Cas no 5690-48-2 (Naphthalene-1,8-dicarbonitrile)
5690-48-2 structure
Product Name:Naphthalene-1,8-dicarbonitrile
CAS No:5690-48-2
MF:C12H6N2
MW:178.189442157745
CID:1603243
PubChem ID:11435271
Update Time:2025-04-21
Naphthalene-1,8-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- naphthalene-1,8-dicarbonitrile
- 1,8-Dicyanonaphthalin
- 1,8-Dicyanonaphthalene
- 1.8-Dicyanonaphthalin
- 1,8-Naphthylendicyanid
- SureCN819594
- Naphthalin-1,8-dicarbonitril
- AGN-PC-0091Y3
- 1,8-naphthalenedicarbonitrile
- 5690-48-2
- DB-082905
- DTXSID70465728
- SCHEMBL819594
- Naphthalene-1,8-dicarbonitrile
-
- Inchi： 1S/C12H6N2/c13-7-10-5-1-3-9-4-2-6-11(8-14)12(9)10/h1-6H
- InChI Key： XBENBKUMYAUPFF-UHFFFAOYSA-N
- SMILES： N#CC1C=CC=C2C=CC=C(C#N)C2=1
Computed Properties
- Exact Mass: 178.05300
- Monoisotopic Mass: 178.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.58000
- LogP: 2.58316
Naphthalene-1,8-dicarbonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Naphthalene-1,8-dicarbonitrile Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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